Cas no 42027-23-6 (Pentane-2,3-diol)

• Product Name: Pentane-2,3-diol
• CAS No: 42027-23-6
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• MDL: MFCD00474530
• CID: 2668669
• PubChem ID: 123505
• Update Time: 2025-04-21

Pentane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• pentane-2,3-diol
• 2,3-Pentanediol
• XLMFDCKSFJWJTP-UHFFFAOYSA-N
• methyl butane 2,3-diol
• Z2442103065
• CS-0243433
• NS00056619
• EN300-263649
• MFCD00474530
• SCHEMBL37839
• AKOS022504354
• D93064
• 42027-23-6
• EINECS 255-632-1
• Z1251352132
• AS-56713
• SY047542
• DTXSID20871390
• Pentane-2,3-diol

• MDL： MFCD00474530
• Inchi： 1S/C5H12O2/c1-3-5(7)4(2)6/h4-7H,3H2,1-2H3
• InChI Key： XLMFDCKSFJWJTP-UHFFFAOYSA-N
• SMILES： OC(CC)C(C)O

Computed Properties

• Exact Mass: 104.084
• Monoisotopic Mass: 104.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.3

Experimental Properties

• Density: 0.9798
• Melting Point: 50.86°C (estimate)
• Boiling Point: 209.24°C (rough estimate)
• Flash Point: 90.4°C
• Refractive Index: 1.4412

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols